Cas no 860651-35-0 (2-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]methyl}-1,3-thiazol-4-ol)
2-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]methyl}-1,3-thiazol-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]methyl}-1,3-thiazol-4-ol
-
2-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]methyl}-1,3-thiazol-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00902049-1g |
2-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]methyl}-1,3-thiazol-4-ol |
860651-35-0 | 90% | 1g |
¥4193.0 | 2024-04-18 | |
| A2B Chem LLC | AI70154-1mg |
2-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]methyl}-1,3-thiazol-4-ol |
860651-35-0 | >90% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AI70154-5mg |
2-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]methyl}-1,3-thiazol-4-ol |
860651-35-0 | >90% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AI70154-10mg |
2-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]methyl}-1,3-thiazol-4-ol |
860651-35-0 | >90% | 10mg |
$240.00 | 2024-04-19 | |
| A2B Chem LLC | AI70154-500mg |
2-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]methyl}-1,3-thiazol-4-ol |
860651-35-0 | >90% | 500mg |
$720.00 | 2024-04-19 | |
| A2B Chem LLC | AI70154-1g |
2-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]methyl}-1,3-thiazol-4-ol |
860651-35-0 | >90% | 1g |
$1295.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1650485-1mg |
2-((4-(4-Methoxyphenyl)thiazol-2-yl)methyl)thiazol-4-ol |
860651-35-0 | 98% | 1mg |
¥535.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1650485-5mg |
2-((4-(4-Methoxyphenyl)thiazol-2-yl)methyl)thiazol-4-ol |
860651-35-0 | 98% | 5mg |
¥573.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1650485-10mg |
2-((4-(4-Methoxyphenyl)thiazol-2-yl)methyl)thiazol-4-ol |
860651-35-0 | 98% | 10mg |
¥800.00 | 2024-07-28 | |
| abcr | AB579025-500mg |
2-{[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]methyl}-1,3-thiazol-4-ol; . |
860651-35-0 | 500mg |
€678.60 | 2025-04-16 |
2-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]methyl}-1,3-thiazol-4-ol Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
Additional information on 2-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]methyl}-1,3-thiazol-4-ol
Compound CAS No. 860651-35-0: 2-{[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]methyl}-1,3-thiazol-4-ol
The compound with CAS No. 860651-35-0, known as 2-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]methyl}-1,3-thiazol-4-ol, is a highly specialized organic molecule belonging to the class of thiazole derivatives. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals and materials science. The molecule consists of two thiazole rings connected by a methylene group, with one of the rings substituted by a methoxyphenyl group. This structure not only imparts stability but also contributes to its versatile reactivity and biological activity.
Recent studies have highlighted the importance of thiazole derivatives in drug discovery. The presence of the thiazole ring in this compound is particularly noteworthy, as it is a common structural motif in many bioactive compounds. For instance, the thiazole ring is known to exhibit anti-inflammatory, antioxidant, and even anticancer properties. The substitution pattern of this compound further enhances its potential as a lead molecule for drug development. The methoxyphenyl group attached to one of the thiazole rings introduces additional electronic effects and steric hindrance, which can be exploited to modulate the compound's activity.
One of the most promising applications of CAS No. 860651-35-0 lies in its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to its ability to target specific signaling pathways involved in cancer progression. Furthermore, the compound has shown synergistic effects when used in combination with conventional chemotherapeutic agents, suggesting its potential as a combination therapy candidate.
In addition to its therapeutic applications, 2-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]methyl}-1,3-thiazol-4-ol has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a charge transport material in organic light-emitting diodes (OLEDs) and solar cells. Initial findings indicate that the compound exhibits favorable charge transport characteristics, which could be optimized for high-performance devices.
The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the thiazole rings through cyclization reactions and the subsequent functionalization with the methoxyphenyl group. Recent advancements in catalytic methods have enabled more efficient and scalable synthesis routes for this compound. These improvements are expected to facilitate its large-scale production for both research and commercial purposes.
From an environmental perspective, CAS No. 860651-35-0 has been assessed for its biodegradability and eco-toxicity. Studies suggest that the compound undergoes moderate biodegradation under aerobic conditions, with minimal impact on aquatic ecosystems at concentrations relevant to industrial discharge limits. However, further research is needed to fully understand its long-term environmental fate and potential risks.
In conclusion, 2-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]methyl}-1,3-thiazol-4-ol (CAS No. 860651-35-) represents a versatile and promising molecule with applications spanning drug discovery and materials science. Its unique structure and bioactive properties make it a valuable addition to the arsenal of compounds being explored for addressing critical challenges in health and technology.
860651-35-0 (2-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]methyl}-1,3-thiazol-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)